Cas no 68738-85-2 (4-ethylmorpholinium 4-methylbenzene-1-sulphonate)

• Product name: 4-ethylmorpholinium 4-methylbenzene-1-sulphonate
• CAS No: 68738-85-2
• MF: C₇H₇O₃S-^.C₆H₁₄NO+
• MW: 287.37514
• CID: 971925
• PubChem ID: 21118806

4-ethylmorpholinium 4-methylbenzene-1-sulphonate Chemical and Physical Properties

Names and Identifiers

• 4-ethylmorpholinium 4-methylbenzene-1-sulphonate
• 4-ethylmorpholine
• 4-methylbenzenesulfonate
• Morpholine, 4-ethyl-, 4-methylbenzenesulfonate
• Morpholine, 4-ethyl-, 4-methylbenzenesulfonate (1:1)
• p-Toluenesulfonic acid, N-ethylmorpholine salt
• SCHEMBL2907594
• 68738-85-2
• DTXSID20887491
• WZNAQJZHNGXMOZ-UHFFFAOYSA-N

• Inchi： InChI=1S/C7H8O3S.C6H13NO/c1-6-2-4-7(5-3-6)11(8,9)10;1-2-7-3-5-8-6-4-7/h2-5H,1H3,(H,8,9,10);2-6H2,1H3
• InChI Key： WZNAQJZHNGXMOZ-UHFFFAOYSA-N
• SMILES： CCN1CCOCC1.CC1=CC=C(C=C1)S(=O)(=O)O

Computed Properties

• Exact Mass: 287.11923
• Monoisotopic Mass: 287.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• PSA: 70.87